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Compound of Interest

Compound Name: Tetraethylsilane

Cat. No.: B1293383

Chemical Identification and Physical Properties

Tetraethylsilane is a colorless liquid with a mild odor.[1][2] It is insoluble in water.[2]

Table 1: Physical and Chemical Properties of Tetraethylsilane
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Property Value Source
CAS Number 631-36-7 [1112]
Molecular Formula C8H20Si [2][3]
Molecular Weight 144.33 g/mol [31[4]
Appearance Clear, colorless liquid [1112]
Odor Slight / Mild [1][2]
Melting Point -82.5°C [11[4115]
Boiling Point 153 - 154 °C @ 760 mmHg [1][5]
Flash Point 25 °C (77 °F) - closed cup [4]
Density 0.761 g/mL at 25 °C [4115]
Vapor Pressure 5.0 mmHg [6]
Water Solubility Insoluble [2][5]

Refractive Index

n20/D 1.4263

[4]115]

Hazard Identification and Classification

Tetraethylsilane is classified as a flammable liquid and vapor.[2][7] It can cause skin, eye, and
respiratory irritation.[2][6]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor([2][6][7]
] S H315: Causes skin irritation[2]
Skin corrosion/irritation 2
[6]
Serious eye damage/eye oA/ 2 H319: Causes serious eye

irritation

irritation[2][6]

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation[2][6]

Experimental Protocols

The toxicological data for tetraethylsilane are based on standardized experimental protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). Below are detailed methodologies for key toxicological assessments.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test is designed to determine the potential of a substance to cause irreversible or
reversible inflammatory changes to the skin.[8]

o Test Species: The albino rabbit is the preferred species for this study.[8]

o Methodology: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is
applied to a small area of clipped, intact skin (approximately 6 cm?).[8] The application site is
then covered with a gauze patch and a semi-occlusive dressing for a 4-hour exposure
period.[9] Another area of untreated skin serves as a control.[8] After 4 hours, the dressing
and any residual test substance are removed.[8][9]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after removal of the test substance.[8] Dermal reactions are graded
according to a numerical scoring system. If the effects persist after 72 hours, the observation
period is extended up to 14 days.[8]
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o Evaluation: The substance is considered an irritant if it produces reversible skin damage.[1]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This study evaluates the potential of a substance to cause damage to the eye upon a single
exposure.[7][10]

Test Species: Healthy, young adult albino rabbits are used for this test.[7]

o Methodology: Prior to the in vivo test, a weight-of-the-evidence analysis of existing data is
performed.[7] If testing is necessary, a single dose of the test substance is instilled into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.[10] The test is initially performed on a single animal.[11]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application of the
substance.[10] The evaluation includes scoring of corneal opacity, iritis, and conjunctival
redness and swelling. The duration of the study should be sufficient to assess the
reversibility of any observed effects.[11]

o Evaluation: If a corrosive or severe irritant effect is observed in the first animal, no further
testing is conducted.[11] If the initial response is not severe, the test is confirmed using up to
two additional animals.[10]

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test provides information on the health hazards likely to arise from a short-term dermal
exposure to a substance.[12]

o Test Species: The rat is the preferred species for this study.[6]

o Methodology: The test substance is applied evenly over a clipped area of skin, which is
approximately 10% of the total body surface area. The application site is then covered with a
porous gauze dressing for a 24-hour exposure period.[13] The study is conducted using a
stepwise procedure with a limited number of animals of a single sex (usually females) per
step.[6]
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» Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.[13] Body weight is recorded weekly. At the end of the study, all animals are subjected
to a gross necropsy.[12]

o Evaluation: The results are used to determine the acute dermal toxicity of the substance and
to classify it according to the Globally Harmonized System (GHS).[13]

Safety and Handling

Proper handling and storage of tetraethylsilane are crucial to prevent exposure and accidents.

Handling Procedures

e Avoid contact with skin and eyes.[8]

e Avoid inhalation of vapor or mist.[7][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][7]
e Use only non-sparking tools.[1][7]

o Take precautionary measures against static discharge.[1][7]

e Ground and bond container and receiving equipment.[7]

e Use in a well-ventilated area.[7][9]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[1][2][7]
» Keep container tightly closed.[1][2][7]
e Store away from heat and sources of ignition.[1]

e Incompatible with strong oxidizing agents.[1]

Emergency Procedures
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In case of an emergency, follow these first-aid and firefighting measures.

First-Aid Measures

 Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing. If you
feel unwell, seek medical advice.[7]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
[7] Wash with plenty of soap and water.[7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[9] Immediately flush eyes thoroughly with water for
at least 15 minutes.[7] Get medical advice/attention.[7]

 Ingestion: Rinse mouth.[9] Never give anything by mouth to an unconscious person. Get
medical advice/attention.[7]

Firefighting Measures

» Suitable Extinguishing Media: Water spray, foam, carbon dioxide, dry chemical.[7]
e Unsuitable Extinguishing Media: None known.[7]

» Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and may travel to a source of ignition and flash back.[1] Irritating fumes and organic acid
vapors may develop when the material is exposed to water or open flame.[7]

o Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[1]

Visualized Workflows and Logical Relationships
Safe Handling and Storage Workflow
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Safe Handling and Storage of Tetraethylsilane

Storage

Store in a Cool, Dry, Well-Ventilated Area

Bgfore Handling

\ Handling

Wear Appropriate PPE
(Gloves, Goggles)

Keep Container Tightly Closed

\%ng Transfer

\ Transfer

Away from Ignition Sources Use in a Well-Ventilated Area Ground/Bond Container and Receiving Equipment

1

\After Use
Di%-osal

Dispose of contents/container to a licensed waste disposal facility

Control Ignition Sources

Separate from Oxidizing Agents (No Smoking, Non-Sparking Tools)

Ground/Bond Equipment

Avoid Skin/Eye Contact and Inhalation

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of tetraethylsilane.
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Hazard Identification and Emergency Response

Tetraethylsilane Hazard and Emergency Response

Primary Hazards Routes of Exposure

Flammable Liquid and Vapor Inhalation

Firefighting First-Aid Measures

Skin Irritant Use Dry Chemical, CO2, Foam, or Water Spray Skin Contact Move to Fresh Air

Serious Eye Irritant Wear SCBA and Full Protective Gear Eye Contact Wash with Soap and Water

Respiratory Irritant Ingestion Flush with Water for 15 mins

Rinse Mouth, Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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